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Get Quote

For researchers, scientists, and drug development professionals seeking to optimize their

signal processing chains, the selection of a high-performance frequency mixer is paramount.

This guide provides a detailed comparison of the Qorvo Cmd178, a passive double-balanced

mixer, with other viable alternatives. The focus is on a critical performance metric: conversion

loss. This document outlines the experimental protocol for its measurement and presents

comparative data to inform your selection process.

Comparative Analysis of Mixer Conversion Loss
The conversion loss of a mixer quantifies the efficiency of the frequency conversion process. A

lower conversion loss is desirable as it indicates less signal power is lost during the up- or

down-conversion. The following table summarizes the typical conversion loss and other key

specifications for the Cmd178 and two alternative passive double-balanced mixers operating in

a similar frequency range.
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Parameter
Qorvo
Cmd178/CMD178C
3

Marki Microwave
M1-1020

Analog Devices
HMC520LC4

RF/LO Frequency

Range
11 - 21 GHz[1][2] 10 - 20 GHz[3][4] 6 - 10 GHz[5][6]

IF Frequency Range DC - 6 GHz[2][7] DC - 4 GHz[3][4] DC - 3.5 GHz[5]

Typical Conversion

Loss
6 dB[7] 6.0 dB[3][4] 7 dB[5]

LO Drive Level +9 to +16 dBm +7 to +22 dBm +15 dBm[5]

Topology
Passive Double

Balanced[1]
Double-Balanced[3] I/Q MMIC Mixer[5]

Experimental Protocol for Measuring Conversion
Loss
Accurate and repeatable measurement of conversion loss is crucial for comparing mixer

performance. The following protocol outlines a standard procedure using a Vector Network

Analyzer (VNA).

Objective: To measure the conversion loss of a mixer, defined as the ratio of the output

Intermediate Frequency (IF) power to the input Radio Frequency (RF) power.

Equipment:

Vector Network Analyzer (VNA) with frequency offset capability

Two synthesized signal generators (for RF and Local Oscillator signals)

Spectrum Analyzer

DC Power Supply (if active components are used)

Coaxial cables and adapters appropriate for the frequency range
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Procedure:

System Calibration:

Perform a full two-port calibration of the VNA over the intended RF frequency range. This

step is critical to remove the systematic errors introduced by the cables and adapters in

the measurement setup.

Device Connection:

Connect the RF signal generator to the RF port of the mixer under test (MUT).

Connect the Local Oscillator (LO) signal generator to the LO port of the MUT.

Connect the Intermediate Frequency (IF) port of the MUT to the input of the spectrum

analyzer or the second port of the VNA.

Setting Signal Parameters:

Set the RF signal generator to the desired input frequency and power level. The input

power should be within the linear operating range of the mixer.

Set the LO signal generator to the specified frequency and power level as indicated in the

mixer's datasheet. The LO power level significantly impacts the conversion loss.[8]

The IF frequency will be the difference (for down-conversion) or sum (for up-conversion) of

the RF and LO frequencies.

Measurement:

Using the spectrum analyzer, measure the power of the desired IF signal.

Alternatively, using a VNA in frequency offset mode, the instrument can directly measure

the power of the frequency-converted signal at the IF port.

The conversion loss in dB is calculated as: Conversion Loss (dB) = RF Input Power (dBm)

- IF Output Power (dBm)
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Data Recording:

Record the conversion loss at various RF and LO frequencies across the operating range

of the mixer to characterize its performance over frequency.

Visualizing the Experimental Workflow
The following diagrams illustrate the logical flow of the conversion loss measurement process.
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Caption: Experimental workflow for measuring mixer conversion loss.
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Caption: Simplified signaling pathway in a frequency mixer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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